Cas no 1256786-25-0 ((5-bromo-2-chloropyridin-4-yl)methanamine)

• Product Name: (5-bromo-2-chloropyridin-4-yl)methanamine
• CAS No: 1256786-25-0
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 6275157
• PubChem ID: 84724918
• Update Time: 2025-05-24

(5-bromo-2-chloropyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-chloropyridin-4-yl)methanamine
• EN300-1915167
• 1256786-25-0

• Inchi： 1S/C6H6BrClN2/c7-5-3-10-6(8)1-4(5)2-9/h1,3H,2,9H2
• InChI Key： JIMDGKPZRGBDQX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CN)Cl

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (5-bromo-2-chloropyridin-4-yl)methanamine

Comprehensive Overview of (5-bromo-2-chloropyridin-4-yl)methanamine (CAS No. 1256786-25-0)

(5-bromo-2-chloropyridin-4-yl)methanamine, with the CAS number 1256786-25-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromo and chloro substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for 5-bromo-2-chloropyridin-4-yl methanamine applications and synthesis methods for 1256786-25-0, reflecting its growing importance in modern chemistry.

The molecular structure of (5-bromo-2-chloropyridin-4-yl)methanamine features a pyridine ring substituted with bromine at the 5-position and chlorine at the 2-position, along with an aminomethyl group at the 4-position. This configuration makes it a versatile intermediate for constructing more complex molecules. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic pathways. Searches for pyridine derivatives in drug development and halogenated amine synthesis often highlight this compound's relevance.

In the pharmaceutical sector, CAS 1256786-25-0 is explored for its potential as a building block in kinase inhibitors and other bioactive molecules. Its bromine and chlorine groups facilitate selective cross-coupling reactions, a topic frequently queried as Pd-catalyzed reactions with halogenated pyridines. Additionally, the agrochemical industry investigates its use in developing novel pesticides, addressing global concerns like crop resistance management and sustainable farming.

From a synthetic perspective, the compound’s aminomethyl functionality allows for further derivatization, making it a candidate for high-throughput screening libraries. Laboratories often seek purification techniques for 5-bromo-2-chloropyridin-4-yl methanamine or NMR data for CAS 1256786-25-0, underscoring its analytical challenges and practical value. The rise of computational chemistry tools has also spurred interest in predicting its properties, with queries like DFT studies on halogenated pyridines gaining traction.

Environmental and regulatory considerations are critical when handling (5-bromo-2-chloropyridin-4-yl)methanamine. While not classified as hazardous, its halogenated nature necessitates proper disposal protocols, aligning with green chemistry principles. Searches for biodegradable pyridine derivatives or eco-friendly amine synthesis reflect this priority. Furthermore, the compound’s stability under various conditions is a common query, often phrased as thermal stability of 1256786-25-0 or storage recommendations for bromo-chloro pyridines.

In summary, (5-bromo-2-chloropyridin-4-yl)methanamine (CAS 1256786-25-0) is a multifaceted compound with broad applications in medicinal and agricultural chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in contexts like targeted drug design and catalytic transformation optimization. As the scientific community continues to explore its potential, this compound remains a key player in advancing molecular innovation and sustainable synthesis.